Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate

• IUPAC Name: methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate
• InChI: InChI=1S/C15H19N3O2/c1-10-5-6-13(7-14(10)15(19)20-4)16-8-12-9-18(3)17-11(12)2/h5-7,9,16H,8H2,1-4H3
• InChI Key: INTVYCUGLAZQLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CN(N=C2C)C)C(=O)OC
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biochemical and physiological processes. It is a synthetic compound that is commonly used in laboratory experiments to investigate its mechanism of action and its effects on living organisms.

Scientific Research Applications

Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate has been extensively used in scientific research due to its potential applications in various biochemical and physiological processes. It has been used to investigate its effects on the central nervous system, cardiovascular system, and immune system. It has also been used in cancer research to investigate its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in various biochemical processes. It has also been shown to modulate the activity of certain receptors in the central nervous system, which may contribute to its effects on the cardiovascular and immune systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of various inflammatory conditions. It has also been shown to have antihypertensive effects, which may make it useful in the treatment of hypertension. Additionally, it has been shown to have immunomodulatory effects, which may make it useful in the treatment of various autoimmune disorders.

Advantages and Limitations for Lab Experiments

Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in high yields with high purity. It is also relatively stable and can be stored for extended periods without degradation. However, it also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate in scientific research. One direction is to investigate its potential as an anticancer agent, as it has shown promise in preliminary studies. Another direction is to investigate its effects on various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, there is potential for the development of new derivatives of the compound with improved pharmacological properties.

Synthesis Methods

Methyl 5-[(1,3-dimethylpyrazol-4-yl)methylamino]-2-methylbenzoate is synthesized through a multistep process that involves the reaction of 2-methylbenzoic acid with 1,3-dimethyl-4-nitroso-pyrazole in the presence of a reducing agent. The resulting intermediate product is then treated with methylamine to produce the final product. The synthesis method has been optimized to produce high yields of the compound with high purity.